Cas no 2171224-08-9 ((3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid)

• Product Name: (3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• CAS No: 2171224-08-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6524253
• PubChem ID: 165579851
• Update Time: 2025-10-29

(3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• EN300-1575249
• 2171224-08-9
• (3R)-3-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(10-25(30)31)28-24(29)13-17-11-18(12-17)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,18?/m1/s1
• InChI Key： WWJJVWCFHAZUSK-WWDZGPRUSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid

Compound CAS No 2171224-08-9: (3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid

Compound CAS No 2171224-08-9, also known as (3R)-3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and potential therapeutic implications.

The molecular structure of this compound is characterized by a cyclobutane ring substituted with a methyl group and an N-(fluorenylmethoxycarbonyl) (Fmoc) amino group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during synthesis and subsequent reactions. The presence of the cyclobutane ring introduces strain, which can enhance the molecule's reactivity and bioavailability.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design, particularly in the development of anticancer agents. The strain within the cyclobutane ring can lead to unique binding interactions with target proteins, making this compound a promising candidate for further exploration in pharmacological research.

The Fmoc group in this compound not only serves as a protective moiety but also contributes to the molecule's solubility and stability. This feature is crucial for its application in peptide-based therapies, where maintaining the integrity of the molecule during delivery is essential. Researchers have demonstrated that compounds with similar structures exhibit enhanced cellular uptake and reduced toxicity, making them ideal for targeted drug delivery systems.

Moreover, the stereochemistry at the (3R) position of this compound is critical for its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and the (3R) configuration may confer specific advantages in terms of bioavailability and efficacy. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, facilitating its use in preclinical studies.

In terms of applications, this compound has shown potential in antiviral therapy, particularly against emerging viral pathogens. Its ability to inhibit key viral enzymes has been demonstrated in vitro, suggesting its potential as a lead compound for drug development. Additionally, its structural versatility allows for further modification to optimize potency and selectivity against specific targets.

The synthesis of Compound CAS No 2171224-08-9 involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The use of the Fmoc group simplifies intermediate purification and ensures high yields at each step. Researchers have optimized reaction conditions to minimize side reactions and maximize product purity, making this compound accessible for large-scale production.

In conclusion, Compound CAS No 2171224-08-9 represents a significant advancement in the field of medicinal chemistry. Its unique structure, incorporating both strained rings and protective groups, positions it as a valuable tool in drug discovery and development. With ongoing research focusing on its therapeutic potential and synthetic optimization, this compound is poised to make a substantial impact on future healthcare solutions.